Cas no 1594040-64-8 (1-(1,3-dimethyl-1H-pyrazol-5-yl)prop-2-en-1-ol)

• Product Name: 1-(1,3-dimethyl-1H-pyrazol-5-yl)prop-2-en-1-ol
• CAS No: 1594040-64-8
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 6262512
• PubChem ID: 121602911
• Update Time: 2025-07-19

1-(1,3-dimethyl-1H-pyrazol-5-yl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-dimethyl-1H-pyrazol-5-yl)prop-2-en-1-ol
• 1-(1.3-dimethyl-1h-pyrazol-5-yl)prop-2-en-1-ol
• AKOS026737723
• EN300-1232918
• 1594040-64-8

• Inchi： 1S/C8H12N2O/c1-4-8(11)7-5-6(2)9-10(7)3/h4-5,8,11H,1H2,2-3H3
• InChI Key： OQLNHYNINYQXSS-UHFFFAOYSA-N
• SMILES： OC(C=C)C1=CC(C)=NN1C

Computed Properties

• Exact Mass: 152.094963011g/mol
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 38Ų

Additional information on 1-(1,3-dimethyl-1H-pyrazol-5-yl)prop-2-en-1-ol

Introduction to 1-(1,3-dimethyl-1H-pyrazol-5-yl)prop-2-en-1-ol (CAS No. 1594040-64-8)

1-(1,3-dimethyl-1H-pyrazol-5-yl)prop-2-en-1-ol, with the CAS number 1594040-64-8, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its pyrazole ring and allylic alcohol functional group, which confer it with a range of interesting properties and reactivity profiles.

The chemical structure of 1-(1,3-dimethyl-1H-pyrazol-5-yl)prop-2-en-1-ol consists of a 1,3-dimethylpyrazole moiety attached to an allylic alcohol. The pyrazole ring is a five-membered heterocyclic compound with two nitrogen atoms, which is known for its biological activity and synthetic utility. The allylic alcohol functional group adds further complexity and reactivity to the molecule, making it a valuable intermediate in the synthesis of more complex organic compounds.

In the realm of medicinal chemistry, 1-(1,3-dimethyl-1H-pyrazol-5-yl)prop-2-en-1-ol has been explored for its potential therapeutic applications. Recent studies have highlighted its role as a building block in the synthesis of bioactive molecules, particularly those targeting various diseases such as cancer, inflammation, and neurological disorders. The pyrazole ring is known to exhibit a wide range of biological activities, including anti-inflammatory, antitumor, and neuroprotective effects.

One notable application of 1-(1,3-dimethyl-1H-pyrazol-5-yl)prop-2-en-1-ol is in the development of selective inhibitors for specific enzymes and receptors. For instance, researchers have utilized this compound as a starting material to synthesize potent inhibitors of kinases, which are key enzymes involved in cell signaling pathways. These inhibitors have shown promise in preclinical studies for their ability to modulate cellular processes associated with disease progression.

Beyond its therapeutic potential, 1-(1,3-dimethyl-1H-pyrazol-5-yl)prop-2-en-1-ol has also been investigated for its use in the synthesis of advanced materials and functional polymers. The presence of the allylic alcohol group allows for easy functionalization through various chemical reactions, such as Michael addition and radical polymerization. This makes it an attractive candidate for the development of novel materials with tailored properties for applications in areas such as drug delivery systems and biocompatible coatings.

In terms of synthetic methods, several efficient routes have been developed to prepare 1-(1,3-dimethyl-1H-pyrazol-5-yl)prop-2-en-1-ol. One common approach involves the reaction of 3-methylpyrazole with an appropriate allyl halide followed by deprotection or further functionalization steps. These synthetic strategies are often optimized to achieve high yields and purity levels, ensuring that the compound can be readily used in subsequent applications.

The physical properties of 1-(1,3-dimethyl-1H-pyrazol-5-yl)prop-2-en-1-ol, including its solubility profile and stability under different conditions, are crucial for its practical use. It is generally soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), which facilitates its handling and processing in laboratory settings. Additionally, the compound exhibits good stability under ambient conditions but may require protection from light and moisture to maintain its integrity over extended periods.

Safety considerations are also important when working with 1-(1,3-dimethyl-1H-pyrazol-5-y l)prop -2-en - 1 - ol strong > . While it is not classified as a hazardous material or controlled substance , proper handling procedures should be followed to ensure safe laboratory practices . This includes using appropriate personal protective equipment (PPE) , working in well - ventilated areas , and following standard safety guidelines for handling organic compounds . p > < p >In conclusion ,< strong > 1 -( 1 , 3 - dimethyl - 1 H - pyrazol - 5 - yl ) prop - 2 - en - 1 - ol strong > (CAS No .< strong > 1594040 - 64 - 8 strong > ) is a multifaceted compound with significant potential across various scientific disciplines . Its unique chemical structure , combined with its versatile reactivity , makes it an invaluable tool for researchers exploring new frontiers in medicinal chemistry , materials science , and beyond . As ongoing research continues to uncover new applications and insights into this compound , it is poised to play an increasingly important role in advancing our understanding and capabilities in these fields . p > article > response >